Cas no 898780-74-0 (1-(4-bromo-3-fluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one)
898780-74-0 structure
Product Name:1-(4-bromo-3-fluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one
CAS No:898780-74-0
MF:C17H16BrFO
MW:335.210747718811
CID:1946307
PubChem ID:24726509
Update Time:2025-04-21
1-(4-bromo-3-fluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-bromo-3-fluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one
- LogP
- 4'-Bromo-3-(3,5-dimethylphenyl)-3'-fluoropropiophenone
- 1-(4-Bromo-3-fluorophenyl)-3-(3,5-dimethylphenyl)-1-propanone
- MFCD03843894
- 898780-74-0
- AKOS016022260
- DTXSID40644902
-
- MDL： MFCD03843894
- Inchi： 1S/C17H16BrFO/c1-11-7-12(2)9-13(8-11)3-6-17(20)14-4-5-15(18)16(19)10-14/h4-5,7-10H,3,6H2,1-2H3
- InChI Key： ZOTDLEXESFLXNJ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1F)C(CCC1C=C(C)C=C(C)C=1)=O
Computed Properties
- Exact Mass: 334.03686Da
- Monoisotopic Mass: 334.03686Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 17.1Ų
1-(4-bromo-3-fluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206651-1g |
4'-bromo-3-(3,5-dimethylphenyl)-3'-fluoropropiophenone |
898780-74-0 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 206651-2g |
4'-bromo-3-(3,5-dimethylphenyl)-3'-fluoropropiophenone |
898780-74-0 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 206651-5g |
4'-bromo-3-(3,5-dimethylphenyl)-3'-fluoropropiophenone |
898780-74-0 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| A2B Chem LLC | AX51802-1g |
4'-Bromo-3-(3,5-dimethylphenyl)-3'-fluoropropiophenone |
898780-74-0 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AX51802-2g |
4'-Bromo-3-(3,5-dimethylphenyl)-3'-fluoropropiophenone |
898780-74-0 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AX51802-5g |
4'-Bromo-3-(3,5-dimethylphenyl)-3'-fluoropropiophenone |
898780-74-0 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1783014-1g |
4'-Bromo-3-(3,5-dimethylphenyl)-3'-fluoropropiophenone |
898780-74-0 | 98% | 1g |
￥20196.00 | 2024-04-26 |
1-(4-bromo-3-fluorophenyl)-3-(3,5-dimethylphenyl)propan-1-one Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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